Cas no 156684-90-1 (1,2-Difluoro-3-(pentyloxy)benzene)

• Product Name: 1,2-Difluoro-3-(pentyloxy)benzene
• CAS No: 156684-90-1
• MF: C₁₁H₁₄F₂O
• MW: 200.225070476532
• CID: 91965
• PubChem ID: 19103800
• Update Time: 2025-04-18

1,2-Difluoro-3-(pentyloxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Difluoro-3-(pentyloxy)benzene
• 1-PETYLOXY-2,3-DIFLUOROBENZENE
• 1-Pentyloxy-2,3-difluorobenzene
• 2,3-difluoro-1-pentoxybenzene
• A3442
• AK119678
• KB-216322
• SureCN8753757
• 3-Pentyloxy-1,2-difluorobenzene
• Benzene, 1,2-difluoro-3-(pentyloxy)-
• 1,2-difluoro-3-pentoxybenzene
• pentyloxy-2,3-difluorobenzene
• DTXSID00598119
• 156684-90-1
• AKOS015890526
• TURDUWIAVOAIEL-UHFFFAOYSA-N
• SCHEMBL8753757

• MDL： MFCD12913616
• Inchi： 1S/C11H14F2O/c1-2-3-4-8-14-10-7-5-6-9(12)11(10)13/h5-7H,2-4,8H2,1H3
• InChI Key： TURDUWIAVOAIEL-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1OCCCCC)F

Computed Properties

• Exact Mass: 200.10132
• Monoisotopic Mass: 200.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2
• XLogP3: 3.9

Experimental Properties

• Density: 1.065±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 230.6±20.0 ºC (760 Torr),
• Flash Point: 100.1±17.7 ºC,
• Refractive Index: 1.459
• Solubility: Almost insoluble (0.018 g/l) (25 º C),
• PSA: 9.23
• LogP: 3.53380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers